Cas no 1609399-93-0 ({1-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]ethyl}amine hydrochloride)

• Product Name: {1-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]ethyl}amine hydrochloride
• CAS No: 1609399-93-0
• MF: C₇H₁₄ClN₃O₂
• MW: 207.657960414886
• CID: 4608290
• Update Time: 2025-06-11

{1-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]ethyl}amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• {1-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]ethyl}amine hydrochloride

• Inchi： 1S/C7H13N3O2.ClH/c1-5(8)7-9-6(10-12-7)3-4-11-2;/h5H,3-4,8H2,1-2H3;1H
• InChI Key： BDWVVUNFQKVEEW-UHFFFAOYSA-N
• SMILES： C(C1ON=C(CCOC)N=1)(N)C.Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4

Additional information on {1-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]ethyl}amine hydrochloride

Comprehensive Overview of {1-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]ethyl}amine hydrochloride (CAS No. 1609399-93-0)

The compound {1-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]ethyl}amine hydrochloride (CAS No. 1609399-93-0) is a chemically synthesized small molecule featuring a 1,2,4-oxadiazole core. This heterocyclic scaffold is widely recognized for its versatility in medicinal chemistry and drug discovery. The presence of a methoxyethyl substituent and an ethylamine moiety, coupled with its hydrochloride salt form, enhances its solubility and bioavailability, making it a promising candidate for pharmaceutical applications.

In recent years, the 1,2,4-oxadiazole derivatives have garnered significant attention due to their broad-spectrum biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. Researchers are particularly interested in exploring the potential of {1-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]ethyl}amine hydrochloride as a lead compound for developing novel therapeutics. Its unique structural features align with current trends in targeted drug design and precision medicine, addressing the growing demand for more effective and safer treatments.

The synthesis of CAS No. 1609399-93-0 involves multi-step organic reactions, often starting from readily available precursors like hydroxylamine and carboxylic acid derivatives. Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are employed to ensure high purity and structural integrity. These methodologies are critical for meeting the stringent quality standards required in pharmaceutical development.

From a commercial perspective, the demand for 1,2,4-oxadiazole-based compounds is rising, driven by their applicability in drug discovery pipelines and biochemical research. Companies specializing in custom synthesis and contract research are increasingly offering this compound to support academic and industrial projects. Its relevance in high-throughput screening and fragment-based drug design further underscores its value in modern drug development.

Environmental and regulatory considerations are also pivotal when working with {1-[3-(2-methoxyethyl)-1,2,4-oxadiazol-5-yl]ethyl}amine hydrochloride. While it is not classified as a hazardous material, proper handling and disposal protocols must be followed to ensure safety and compliance with global chemical regulations. Researchers are encouraged to consult Safety Data Sheets (SDS) and adhere to Good Laboratory Practices (GLP) when handling this compound.

In conclusion, CAS No. 1609399-93-0 represents a compelling example of how heterocyclic chemistry continues to drive innovation in life sciences. Its structural complexity and functional diversity make it a valuable asset for scientists exploring new frontiers in medicinal chemistry and therapeutic development. As research progresses, this compound may unlock new opportunities for addressing unmet medical needs and advancing human health.